Cas no 1865123-30-3 (3-Piperidinecarbonitrile, 3-(2-methoxyethyl)-)

• Product Name: 3-Piperidinecarbonitrile, 3-(2-methoxyethyl)-
• CAS No: 1865123-30-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5296050
• Update Time: 2025-10-28

3-Piperidinecarbonitrile, 3-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarbonitrile, 3-(2-methoxyethyl)-

• Inchi： 1S/C9H16N2O/c1-12-6-4-9(7-10)3-2-5-11-8-9/h11H,2-6,8H2,1H3
• InChI Key： UQVAOQIJZWOSGY-UHFFFAOYSA-N
• SMILES： N1CCCC(CCOC)(C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidinecarbonitrile, 3-(2-methoxyethyl)-

3-Piperidinecarbonitrile, 3-(2-methoxyethyl): A Comprehensive Overview

3-Piperidinecarbonitrile, 3-(2-methoxyethyl), also known by its CAS number 1865123-30-3, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a cyano group and a methoxyethyl substituent attached at the third position. The combination of these functional groups imparts unique chemical properties, making it a valuable molecule in various applications.

The structure of 3-Piperidinecarbonitrile, 3-(2-methoxyethyl) is characterized by its piperidine ring, which serves as the backbone for the molecule. The cyano group (-CN) at the third position introduces electron-withdrawing effects, while the methoxyethyl group (-OCH2CH2-) adds electron-donating properties through the oxygen atom. This balance of electronic effects makes the compound versatile in its reactivity and functionality. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

In terms of synthesis, 3-Piperidinecarbonitrile, 3-(2-methoxyethyl) can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of piperidine derivatives with alkyl halides in the presence of a base to introduce the methoxyethyl group. The cyano group can be introduced via cyanation reactions or by modifying existing nitriles. These methods have been optimized in recent research to enhance yield and purity, making the compound more accessible for industrial applications.

The chemical properties of 1865123-30-3 are highly dependent on its functional groups. The cyano group exhibits strong electron-withdrawing effects, which can influence the acidity or basicity of the molecule depending on its environment. The methoxyethyl group, on the other hand, introduces steric hindrance and enhances solubility in polar solvents due to its ether linkage. These properties make it an attractive candidate for use in drug delivery systems and as a precursor for bioactive molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Piperidinecarbonitrile, 3-(2-methoxyethyl). Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation between the piperidine ring and the cyano group, which can influence its optical and electronic properties. This understanding has paved the way for its application in optoelectronic materials and sensors.

In conclusion, 1865123-30-3, or 3-Piperidinecarbonitrile, 3-(2-methoxyethyl), is a multifaceted compound with promising applications across various industries. Its unique combination of functional groups and versatile chemical properties make it an invaluable tool in modern chemistry research and development.